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Compound of Interest

Compound Name: 1,3-Dichlorobutane

Cat. No.: B052869

Essential safety protocols and logistical plans for the use of 1,3-Dichlorobutane in laboratory
settings, ensuring the protection of researchers and the integrity of experimental outcomes.

Researchers and professionals in drug development and scientific research must adhere to
stringent safety measures when handling volatile and hazardous chemicals. This guide
provides crucial information for the safe handling of 1,3-Dichlorobutane, a flammable liquid
that can cause skin, eye, and respiratory irritation.[1][2][3][4][5] Adherence to these protocols is
paramount for minimizing risks and ensuring a safe laboratory environment.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of 1,3-Dichlorobutane is the
first step in safe handling. This data, summarized in the table below, informs the necessary

precautions for storage, use, and disposal.
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Property Value Source
Molecular Formula C4H8CI2 [3]
Molecular Weight 127.01 g/mol [3]
Appearance Colorless liquid [2][3]
Boiling Point 134 °C [6]
Density 1.115 g/mL at 25 °C [6]
Flash Point 31 °C (87.8 °F) - closed cup [6]

UN Number 1993 [1]
Hazard Class 3 (Flammable liquids) [1][6]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is non-negotiable when handling 1,3-
Dichlorobutane. The following table outlines the minimum required PPE to prevent exposure.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield. Must comply with
OSHA 29 CFR 1910.133 or
European Standard EN166.[1]

[2]

Protects against splashes and
vapors that can cause serious
eye irritation.[2][3][4][5] 1,3-
Dichlorobutane is a
lachrymator, a substance that
induces tearing.[2][3][7]

Hand Protection

Chemical-resistant gloves
(e.g., Viton®, Barrier®). Refer
to manufacturer's glove
selection guide for specific

breakthrough times.

Prevents skin contact, which

can cause irritation.[2][4][5]

Body Protection

A flame-retardant lab coat or

chemical-resistant apron.[8]

Protects against accidental
splashes and contact with

flammable material.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with an organic
vapor cartridge is required if
working outside of a fume
hood or in poorly ventilated
areas.[1][2]

Protects against inhalation of
vapors, which can cause

respiratory tract irritation.[2][3]

[415](6]

Operational Plan for Handling 1,3-Dichlorobutane

A systematic approach to handling 1,3-Dichlorobutane is essential to minimize risk. The

following step-by-step operational plan provides guidance from preparation to disposal.

1. Pre-Experiment Preparation:

e Risk Assessment: Conduct a thorough risk assessment for the specific experiment,

identifying potential hazards and mitigation strategies.

o Fume Hood Verification: Ensure the fume hood is functioning correctly and has a current

certification.
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e PPE Check: Inspect all PPE for damage and ensure it is the correct type for handling 1,3-
Dichlorobutane.

» Spill Kit: Confirm that a spill kit containing absorbent materials for flammable liquids is readily
accessible.

» Emergency Equipment: Locate and verify the functionality of the nearest safety shower and
eyewash station.[8]

2. Handling and Use:

« Ventilation: All handling of 1,3-Dichlorobutane must be performed in a well-ventilated area,
preferably within a chemical fume hood.[1][2][4]

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, which can ignite flammable vapors.[1][4][8]

« Ignition Sources: Eliminate all potential ignition sources, including open flames, sparks, and
hot surfaces.[1][2][4] Use only non-sparking tools.[2][4][8]

o Transfer: When transferring the chemical, do so carefully to avoid splashing. Use a funnel or
other appropriate transfer device.

» Container Management: Keep the container tightly closed when not in use to prevent the
escape of flammable vapors.[1][4]

3. Post-Experiment Procedures:

o Decontamination: Decontaminate all surfaces and equipment that may have come into
contact with 1,3-Dichlorobutane using an appropriate solvent.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical.

[2]

Disposal Plan

Proper disposal of 1,3-Dichlorobutane and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.
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o Waste Collection: Collect all 1,3-Dichlorobutane waste, including contaminated materials, in
a designated, properly labeled, and sealed container. Do not mix with other waste streams.

[9]

» Licensed Disposal: Dispose of the chemical waste through a licensed hazardous waste
disposal company.[10] Do not pour down the drain.[1][10]

o Container Disposal: Empty containers should be handled as hazardous waste and disposed
of according to institutional and regulatory guidelines.[9]

Workflow for Safe Handling of 1,3-Dichlorobutane

The following diagram illustrates the logical flow of procedures for the safe handling of 1,3-
Dichlorobutane, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of 1,3-Dichlorobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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